6-[(1-Ethylpiperidin-4-yl)carbamoyl]cyclohex-3-ene-1-carboxylic acid

• Molecular Formula: C15H24N2O3
• Molecular Weight: 280.36 g/mol
• IUPAC Name: 6-[(1-ethylpiperidin-4-yl)carbamoyl]cyclohex-3-ene-1-carboxylic acid
• InChI: InChI=1S/C15H24N2O3/c1-2-17-9-7-11(8-10-17)16-14(18)12-5-3-4-6-13(12)15(19)20/h3-4,11-13H,2,5-10H2,1H3,(H,16,18)(H,19,20)
• InChI Key: FXRZUWMWFSHWTN-UHFFFAOYSA-N
• Canonical SMILES: CCN1CCC(CC1)NC(=O)C2CC=CCC2C(=O)O

Description

6-{[(1-ETHYL-4-PIPERIDYL)AMINO]CARBONYL}-3-CYCLOHEXENE-1-CARBOXYLIC ACID: is a complex organic compound with potential applications in various fields, including medicinal chemistry and industrial processes. This compound features a unique structure that combines a piperidine ring, a cyclohexene ring, and carboxylic acid functionality, making it an interesting subject for chemical research and development.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 6-{[(1-ETHYL-4-PIPERIDYL)AMINO]CARBONYL}-3-CYCLOHEXENE-1-CARBOXYLIC ACID typically involves multiple steps, starting from readily available starting materials. One common synthetic route includes:

Formation of the Piperidine Ring: The piperidine ring can be synthesized through a Mannich reaction, where an aldehyde, a secondary amine, and formaldehyde react to form the piperidine structure.

Cyclohexene Ring Formation: The cyclohexene ring can be introduced through a Diels-Alder reaction between a diene and a dienophile.

Coupling of the Rings: The piperidine and cyclohexene rings are then coupled through a series of reactions, including amide bond formation and cyclization.

Introduction of Carboxylic Acid Functionality: The carboxylic acid group can be introduced through oxidation reactions, such as using potassium permanganate or chromium trioxide.

Industrial Production Methods

Industrial production of this compound may involve optimizing the above synthetic route for large-scale production. This includes using more efficient catalysts, optimizing reaction conditions (temperature, pressure, solvents), and employing continuous flow reactors to enhance yield and purity.

Chemical Reactions Analysis

Types of Reactions

Oxidation: The compound can undergo oxidation reactions, particularly at the cyclohexene ring, to form various oxidized derivatives.

Reduction: Reduction reactions can be used to modify the piperidine ring or reduce the carboxylic acid group to an alcohol.

Substitution: The compound can undergo nucleophilic substitution reactions, particularly at the amide or carboxylic acid functionalities.

Common Reagents and Conditions

Oxidation: Potassium permanganate, chromium trioxide, or other strong oxidizing agents.

Reduction: Sodium borohydride, lithium aluminum hydride, or catalytic hydrogenation.

Substitution: Nucleophiles such as amines, alcohols, or thiols under basic or acidic conditions.

Major Products

Oxidation Products: Ketones, aldehydes, or carboxylic acids.

Reduction Products: Alcohols or amines.

Substitution Products: Amides, esters, or thioesters.

Scientific Research Applications

Chemistry

In chemistry, this compound can be used as a building block for synthesizing more complex molecules. Its unique structure allows for various modifications, making it valuable in the development of new materials and catalysts.

Biology

In biological research, the compound can be used to study the interactions between small molecules and biological targets. Its piperidine ring is a common motif in many biologically active compounds, making it a useful tool for drug discovery and development.

Medicine

In medicine, the compound has potential applications as a pharmaceutical intermediate. Its structure suggests it could be modified to produce drugs with specific therapeutic effects, such as anti-inflammatory or analgesic properties.

Industry

In the industrial sector, the compound can be used in the synthesis of specialty chemicals, polymers, and other materials. Its unique structure allows for the development of new products with enhanced properties.

Mechanism of Action

The mechanism of action of 6-{[(1-ETHYL-4-PIPERIDYL)AMINO]CARBONYL}-3-CYCLOHEXENE-1-CARBOXYLIC ACID involves its interaction with specific molecular targets. The piperidine ring can interact with receptors or enzymes, modulating their activity. The carboxylic acid group can form hydrogen bonds with biological molecules, enhancing its binding affinity. The cyclohexene ring provides structural rigidity, allowing for precise interactions with target molecules.

Comparison with Similar Compounds

Similar Compounds

• 6-{[(1-METHYL-4-PIPERIDYL)AMINO]CARBONYL}-3-CYCLOHEXENE-1-CARBOXYLIC ACID
• 6-{[(1-ETHYL-4-PIPERIDYL)AMINO]CARBONYL}-2-CYCLOHEXENE-1-CARBOXYLIC ACID
• 6-{[(1-ETHYL-4-PIPERIDYL)AMINO]CARBONYL}-3-CYCLOHEXANE-1-CARBOXYLIC ACID

Uniqueness

The uniqueness of 6-{[(1-ETHYL-4-PIPERIDYL)AMINO]CARBONYL}-3-CYCLOHEXENE-1-CARBOXYLIC ACID lies in its specific combination of functional groups and ring structures. This combination allows for unique interactions with biological targets and provides a versatile platform for chemical modifications. Compared to similar compounds, it offers a balance of rigidity and flexibility, making it suitable for various applications in research and industry.